N-[4-({[(4-methoxyphenyl)amino]carbonothioyl}amino)phenyl]-N-methylacetamide

• IUPAC Name: N-[4-[(4-methoxyphenyl)carbamothioylamino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C17H19N3O2S/c1-12(21)20(2)15-8-4-13(5-9-15)18-17(23)19-14-6-10-16(22-3)11-7-14/h4-11H,1-3H3,(H2,18,19,23)
• InChI Key: JFSLNMJMFONGOX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)OC
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol
• Solubility: >49.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[4-({[(4-methoxyphenyl)amino]carbonothioyl}amino)phenyl]-N-methylacetamide, commonly known as MCT-125, is a small molecule inhibitor that has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

MCT-125 acts as an inhibitor of MMPs by binding to the active site of the enzyme and preventing its activity. MMPs are involved in the degradation of extracellular matrix components, which is essential for cancer cell invasion and metastasis. By inhibiting MMP activity, MCT-125 can prevent cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
MCT-125 has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce cell migration and invasion. MCT-125 has also been shown to decrease the levels of pro-inflammatory cytokines, which are involved in the development of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MCT-125 in lab experiments is its specificity for MMPs. This allows researchers to selectively inhibit MMP activity without affecting other enzymes or processes. However, MCT-125 has limitations in terms of its solubility and stability, which can affect its efficacy in experiments.

Future Directions

There are several future directions for the use of MCT-125 in scientific research. One area of focus is the development of more potent and selective MMP inhibitors based on the structure of MCT-125. Another area of focus is the investigation of the potential therapeutic applications of MCT-125 in the treatment of cancer and other diseases. Additionally, the use of MCT-125 in combination with other therapies, such as chemotherapy and radiation therapy, is an area of ongoing research.

Scientific Research Applications

MCT-125 has been widely used in scientific research for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. MCT-125 has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the progression of cancer and other diseases.